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Compound of Interest

Compound Name: 4-Ethoxy-3-nitrobenzaldehyde

CAS No.: 132390-61-5

Cat. No.: B159400

Get Quote

This technical guide provides a detailed analysis of the expected spectral data for 4-Ethoxy-3-
nitrobenzaldehyde, a key aromatic intermediate in various synthetic pathways. As a

compound of interest in drug development and materials science, a thorough understanding of

its spectroscopic characteristics is paramount for unambiguous identification and quality

control. This document synthesizes foundational spectroscopic principles with comparative

data from structurally similar molecules to offer a comprehensive interpretation of its Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Molecular Structure and Spectroscopic Implications
4-Ethoxy-3-nitrobenzaldehyde possesses a unique electronic and structural framework that

dictates its interaction with electromagnetic radiation. The benzene ring is substituted with three

key functional groups: an aldehyde (-CHO), an ethoxy (-OCH₂CH₃), and a nitro (-NO₂) group.

The interplay of these groups, particularly the electron-withdrawing nature of the nitro and

aldehyde groups and the electron-donating character of the ethoxy group, significantly

influences the chemical environment of each atom and the vibrational modes of the bonds,

leading to a distinctive spectroscopic fingerprint.
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Figure 1: Molecular Structure of 4-Ethoxy-3-nitrobenzaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. Due to the limited availability of direct experimental spectra for 4-Ethoxy-3-
nitrobenzaldehyde, the following predictions are based on established principles and data

from analogous compounds such as 4-Methoxy-3-nitrobenzaldehyde and other substituted

benzaldehydes.[1][2]

¹H NMR Spectroscopy
The proton NMR spectrum of 4-Ethoxy-3-nitrobenzaldehyde is expected to exhibit distinct

signals for the aromatic, aldehyde, and ethoxy protons. The electron-withdrawing effects of the

aldehyde and nitro groups will deshield adjacent protons, shifting their signals downfield.

Table 1: Predicted ¹H NMR Chemical Shifts and Splitting Patterns

Proton Assignment
Predicted Chemical
Shift (δ, ppm)

Multiplicity
Coupling Constant
(J, Hz)

Aldehyde-H 9.9 - 10.1 Singlet (s) N/A

H-2 8.2 - 8.4 Doublet (d) ~2

H-6 8.0 - 8.2
Doublet of doublets

(dd)
~8, ~2

H-5 7.2 - 7.4 Doublet (d) ~8

Ethoxy-CH₂ 4.1 - 4.3 Quartet (q) ~7

Ethoxy-CH₃ 1.4 - 1.6 Triplet (t) ~7

Causality behind Predictions:

Aldehyde Proton: The strong deshielding effect of the carbonyl group and the aromatic ring

places this proton in the far downfield region.
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Aromatic Protons: H-2 is ortho to the strongly electron-withdrawing nitro group and the

aldehyde group, resulting in the most downfield aromatic signal. H-6 is ortho to the aldehyde

and meta to the nitro group, also experiencing significant deshielding. H-5 is ortho to the

electron-donating ethoxy group, hence it is the most upfield of the aromatic protons. The

coupling patterns arise from spin-spin interactions with neighboring protons.

Ethoxy Protons: The methylene protons (-CH₂-) are adjacent to an oxygen atom, causing a

downfield shift compared to the methyl protons (-CH₃-). The quartet and triplet splitting

patterns are characteristic of an ethyl group due to coupling with the adjacent methyl and

methylene protons, respectively.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum will provide insights into the carbon skeleton. The chemical shifts are

influenced by the electronegativity of attached atoms and the overall electronic environment.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon Assignment Predicted Chemical Shift (δ, ppm)

Aldehyde C=O 189 - 192

C-4 (C-OEt) 155 - 158

C-3 (C-NO₂) 140 - 143

C-1 (C-CHO) 135 - 138

C-6 132 - 134

C-2 125 - 128

C-5 115 - 118

Ethoxy-CH₂ 64 - 66

Ethoxy-CH₃ 14 - 16

Rationale for Assignments: The chemical shifts are estimated based on the known effects of

substituents on the benzene ring. The aldehyde carbonyl carbon is the most downfield. The
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carbons directly attached to the electronegative oxygen (C-4) and the nitro group (C-3) are also

significantly deshielded. The ethoxy carbons appear in the typical aliphatic region.

Infrared (IR) Spectroscopy
IR spectroscopy probes the vibrational modes of functional groups. The IR spectrum of 4-
Ethoxy-3-nitrobenzaldehyde is expected to show characteristic absorption bands for the

aldehyde, nitro, and ethoxy groups, as well as for the aromatic ring.

Table 3: Predicted Characteristic IR Absorption Bands

Functional Group Vibrational Mode
Predicted Wavenumber
(cm⁻¹)

Aldehyde C-H Stretch 2820 - 2850 and 2720 - 2750

Aldehyde C=O Stretch 1690 - 1710

Nitro N-O Asymmetric Stretch 1520 - 1560

Nitro N-O Symmetric Stretch 1340 - 1370

Aromatic C=C Stretch ~1600, ~1480

C-O-C (Ethoxy) Asymmetric Stretch 1250 - 1280

Aromatic C-H Out-of-plane bend 800 - 850

Interpretation of Key Bands:

The two distinct C-H stretching bands for the aldehyde are a hallmark of this functional

group.[3]

The strong carbonyl (C=O) absorption is indicative of the aldehyde. Its position suggests

conjugation with the aromatic ring.

The two strong bands for the nitro group are due to asymmetric and symmetric stretching

and are highly characteristic.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b159400/docs?utm_src=pdf-body#spectroscopic-profile-of-4-ethoxy-3-nitrobenzaldehyde-a-technical-guide
https://www.benchchem.com/product/b159400/docs?utm_src=pdf-body#spectroscopic-profile-of-4-ethoxy-3-nitrobenzaldehyde-a-technical-guide
https://www.allfordrugs.com/2014/07/28/4-ethoxybenzaldehyde-nmr/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The C-O-C stretching of the ethoxy group and the various aromatic C=C and C-H vibrations

confirm the presence of these structural features.

Functional Groups

Characteristic Vibrations (cm⁻¹)

Aldehyde

C-H Stretch (2720-2850)

C=O Stretch (1690-1710)

Nitro

N-O Asymmetric (1520-1560)

N-O Symmetric (1340-1370)

Ethoxy

C-O-C Stretch (1250-1280)

Aromatic Ring

C=C Stretch (~1600, ~1480)

Click to download full resolution via product page

Figure 2: Key Functional Groups and their IR Vibrational Frequencies.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. For 4-Ethoxy-3-nitrobenzaldehyde (C₉H₉NO₄), the expected molecular weight

is approximately 195.05 g/mol .

Table 4: Predicted Key Mass Spectrometry Fragments
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m/z Proposed Fragment

195 [M]⁺ (Molecular Ion)

166 [M - CHO]⁺

150 [M - NO₂]⁺

122 [M - NO₂ - C₂H₄]⁺

94 [C₆H₄OH]⁺

Fragmentation Pathway Rationale: The molecular ion is expected to be observed. Common

fragmentation pathways for aromatic aldehydes include the loss of the formyl radical (-CHO).

The nitro group can also be lost as NO₂. The ethoxy group can undergo fragmentation, for

instance, through the loss of ethene.

M⁺ (m/z 195)

[M - CHO]⁺ (m/z 166)

- CHO

[M - NO₂]⁺ (m/z 150)

- NO₂

[M - NO₂ - C₂H₄]⁺ (m/z 122)

- C₂H₄
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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